Cas no 51411-25-7 (1-Propanamine, N-(diphenylmethylene)-)

1-Propanamine, N-(diphenylmethylene)- structure
51411-25-7 structure
Product Name:1-Propanamine, N-(diphenylmethylene)-
CAS No:51411-25-7
MF:C16H17N
MW:223.312884092331
CID:362351
PubChem ID:13467391
Update Time:2025-04-19

1-Propanamine, N-(diphenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanamine, N-(diphenylmethylene)-
    • 1,1-diphenyl-N-propylmethanimine
    • SCHEMBL2758662
    • DTXSID00541584
    • 51411-25-7
    • Inchi: 1S/C16H17N/c1-2-13-17-16(14-9-5-3-6-10-14)15-11-7-4-8-12-15/h3-12H,2,13H2,1H3
    • InChI Key: JZWXBECZFFDRIV-UHFFFAOYSA-N
    • SMILES: N(/CCC)=C(/C1C=CC=CC=1)\C1C=CC=CC=1

Computed Properties

  • Exact Mass: 223.13621
  • Monoisotopic Mass: 223.136099547g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 12.4Ų

Experimental Properties

  • PSA: 12.36
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